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Compound of Interest

Compound Name: Methyl hypochlorite
CAS No.: 593-78-2
Cat. No.: B3344060
Get Quote
. J

For researchers, scientists, and drug development professionals engaged in studies involving
reactive chlorine species, a thorough understanding of the kinetics of methyl hypochlorite
(CHsOCI) is crucial. This guide provides a comparative analysis of the reaction kinetics of
methyl hypochlorite with key atmospheric radicals, details experimental methodologies for
these kinetic studies, and presents relevant photolysis data.

Gas-Phase Reaction Kinetics

The gas-phase reactions of methyl hypochlorite are of significant interest, particularly in the
context of atmospheric chemistry. The following table summarizes the experimentally
determined rate constants for the reaction of methyl hypochlorite with chlorine atoms (CI).

Table 1: Rate Constants for the Gas-Phase Reaction of Methyl Hypochlorite with Chlorine
Atoms at 295 K
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Rate Constant (k) .
Experimental

Reaction at 295 K (cm? Reference
Method
molecule s7?)
CHsOCI + Cl - _
(6.1 £0.6) x 1011 Relative Rate Method [1]
Products

Reaction Mechanisms
Reaction with Chlorine Atoms (Cl)

The reaction between methyl hypochlorite and chlorine atoms primarily proceeds via two
pathways: chlorine abstraction and hydrogen abstraction. Experimental evidence indicates that
at room temperature (295 K), chlorine abstraction is the dominant pathway, accounting for
approximately 80% of the reaction.[1]

e Chlorine Abstraction (Dominant Pathway): CHsOCI + Cl - CHsO + Cl2
e Hydrogen Abstraction (Minor Pathway): CH3sOCI + Cl - CH20CI + HCI

The prevalence of chlorine abstraction highlights the relative weakness of the O-Cl bond in

methyl hypochlorite.

Products

Chlorine Abstraction (~80%)

Hydrogen Abstraction (~20%)

*CH20ClI

Cl2

Cle

HCI
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Caption: Reaction pathways for methyl hypochlorite with a chlorine radical.

Photolysis of Methyl Hypochlorite

While specific quantum yield data for the photolysis of methyl hypochlorite is not readily
available in the provided search results, the photochemistry of related hypochlorite species,
such as hypochlorous acid (HOCI) and the hypochlorite ion (OCI~), offers valuable comparative
insights. The photolysis of these compounds involves the cleavage of the O-CI bond, producing
reactive radicals.

Table 2: Comparison of Photolysis Quantum Yields for Hypochlorous Acid (HOCI) and
Hypochlorite lon (OCI~)

Compound Wavelength (nm) Quantum Yield (P) Products
HOCI 254 1.0£0.1 *OH + Cle
OClI- 254 09+0.1 O+~ +Cle

The photolysis of methyl hypochlorite is expected to proceed similarly, with the primary
process being the homolytic cleavage of the O-Cl bond to produce a methoxy radical (CHsOv)
and a chlorine atom (Cle).

CHsOCI + hv —» CHz0Oe + Cle
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Caption: General workflow for the photolysis of methyl hypochlorite.

Experimental Protocols
Gas-Phase Kinetic Studies: Relative Rate Method

The rate constant for the reaction of methyl hypochlorite with chlorine atoms was determined
using the relative rate method. This technique involves comparing the rate of disappearance of
the target compound (CHsOCI) with that of a reference compound for which the rate constant
of its reaction with the same radical is well-established.

Key Steps:

o Radical Generation: Chlorine atoms are typically generated by the photolysis of molecular
chlorine (Cl2) using a broad-spectrum light source (e.g., a xenon arc lamp).

o Reaction Cell: The reactants (CH3OCI, the reference compound, and ClIz) are introduced into
a reaction chamber at a controlled temperature and pressure.
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e Monitoring Reactant Decay: The concentrations of methyl hypochlorite and the reference
compound are monitored over time as they are consumed by the reaction with chlorine
atoms. Fourier Transform Infrared (FTIR) spectroscopy is a common analytical technique for
this purpose, as it allows for the simultaneous measurement of multiple species.

o Data Analysis: The relative rate constant is calculated from the following relationship:
In([CHsOClJo / [CH3OCl}) / In([Reflo / [Ref]t) = k_CH3OCI / k_Ref
where:
o [CHsOClJo and [CH3OClI]: are the initial and final concentrations of methyl hypochlorite.
o [Ref]o and [Ref]t are the initial and final concentrations of the reference compound.

o k_CHsOCI and k_Ref are the rate constants for the reactions of the chlorine atom with
methyl hypochlorite and the reference compound, respectively.

For the determination of the rate constant of CHsOCI + Cl, ethane (CzHs) has been used as a

reference compound.[1]
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Caption: Workflow for the relative rate method in gas-phase kinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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